Cas no 13310-75-3 (2-Propylvaleronitrile)

2-Propylvaleronitrile Properties

Names and Identifiers

• Pentanenitrile,2-propyl-
• 2-PROPYLVALERONITRILE
• 2-propylpentanenitrile
• 2-Propylvaleronitril
• DIPROPYL ACETONITRILE
• Pentanenitrile,2-propyl
• Ai3-18232
• Einecs 236-338-2
• Sodium Valproate Impurity I
• HTD29QGA4I
• propyl valeronitrile
• di-n-propyl acetonitrile
• 2-propyl pentane nitrile
• Pentanenitrile, 2-propyl-
• YCBOPMITSGZJDX-UHFFFAOYSA-N
• SY059783
• Y5013
• VALPROIC ACID IMPURITY I [EP IMPURITY]
• FT-0691850
• NS00020742
• SCHEMBL532758
• Q27280088
• AKOS009460501
• CS-0186685
• 2-Propylpentanenitrile; Valproic Acid Imp. I (EP); Valproic Acid Impurity I
• AMY164
• F19469
• 4-cyanoheptane
• A920981
• DTXSID70157954
• DIPROPYLACETONITRILE
• UNII-HTD29QGA4I
• AS-48158
• MFCD01632119
• EN300-117512
• W-110330
• 13310-75-3
• Valproic Acid Imp. I (EP): 2-Propylpentanenitrile
• EINECS 236-338-2
• DTXCID1080445
• AI3-18232
• 2-Propylvaleronitrile
• VALPROIC ACID IMPURITY I (EP IMPURITY)
• 2-Propylpentanenitrile
• PENTANENITRILE, 2-PROPYL-
• +Expand

• MDL： MFCD01632119
• InChIKey： YCBOPMITSGZJDX-UHFFFAOYSA-N
• Inchi： 1S/C8H15N/c1-3-5-8(7-9)6-4-2/h8H,3-6H2,1-2H3
• SMILES： N#CC([H])(C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 125.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 125.120449483g/mol
• Heavy Atom Count: 9
• Complexity: 92.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 23.8

Experimental Properties

• LogP: 2.72638
• PSA: 23.79000
• Boiling Point: 117.0±7.0 °C at 760 mmHg
• Vapor Pressure: 21.1±0.1 mmHg at 25°C
• Flash Point: 6.7±0.0 °C
• Density: 0.7±0.1 g/cm3

2-Propylvaleronitrile Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

2-Propylvaleronitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%